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Compound of Interest

Compound Name: Cinatrin C1

Cat. No.: B146398

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cinatrin C1, a bioactive compound
isolated from the fungus Circinotrichum falcatisporum. This document collates available
scientific information on its production, isolation, and biological activities, with a focus on its
potential as a therapeutic agent.

Executive Summary

Cinatrin C1 is a member of the cinatrin family of compounds, which are novel spiro-y-
dilactones and y-lactones.[1] These natural products have garnered scientific interest due to
their inhibitory activity against phospholipase A2 (PLA2), an enzyme implicated in various
inflammatory diseases.[1][2] Circinotrichum falcatisporum, a mitosporic fungus, has been
identified as a producer of cinatrins, including Cinatrin C1.[1] This guide summarizes the
current knowledge on the fermentation of C. falcatisporum for Cinatrin C1 production, the
compound's isolation, and its known biological effects, providing a valuable resource for
researchers in natural product chemistry, pharmacology, and drug discovery.

Production of Cinatrin C1
Producing Organism

The source of Cinatrin C1 is the fungal strain Circinotrichum falcatisporum RF-641.[1] This
fungus belongs to the mitosporic fungi and is the key to obtaining this family of bioactive
compounds.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b146398?utm_src=pdf-interest
https://www.benchchem.com/product/b146398?utm_src=pdf-body
https://www.benchchem.com/product/b146398?utm_src=pdf-body
https://connectsci.au/ch/article-lookup/doi/10.1071/CH24088
https://connectsci.au/ch/article-lookup/doi/10.1071/CH24088
https://www.researchgate.net/publication/355128827_Flow-Assisted_Synthesis_of_Alkyl_Citrate_Natural_Products
https://www.benchchem.com/product/b146398?utm_src=pdf-body
https://connectsci.au/ch/article-lookup/doi/10.1071/CH24088
https://www.benchchem.com/product/b146398?utm_src=pdf-body
https://www.benchchem.com/product/b146398?utm_src=pdf-body
https://www.benchchem.com/product/b146398?utm_src=pdf-body
https://connectsci.au/ch/article-lookup/doi/10.1071/CH24088
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Fermentation Protocol

Detailed fermentation protocols for the optimal production of Cinatrin C1 from Circinotrichum

falcatisporum RF-641 are not extensively detailed in the publicly available literature. However,

based on the primary literature describing the discovery of cinatrins, a general submerged

fermentation process is employed.[1]

General Fermentation Parameters (Hypothetical, based on typical fungal fermentation):

Parameter

Description

Culture Medium

A nutrient-rich liquid medium is required to
support fungal growth and secondary metabolite
production. This typically includes a carbon
source (e.g., glucose, sucrose), a nitrogen
source (e.g., peptone, yeast extract), and
essential minerals. The exact composition of the
medium for optimal Cinatrin C1 production from
C. falcatisporum RF-641 is proprietary

information from the original research.

The fermentation is initiated by inoculating the

Inoculation sterile medium with a seed culture of C.
falcatisporum RF-641.
The culture is incubated with agitation to ensure
) proper aeration and nutrient distribution.
Incubation

Temperature and pH are critical parameters that

need to be optimized for maximal yield.

Fermentation Time

The duration of the fermentation process will
influence the yield of Cinatrin C1. This is
typically determined by monitoring the

production of the target compound over time.

The following diagram illustrates a generalized workflow for the production of Cinatrin C1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cinatrin C1 from Circinotrichum falcatisporum: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146398#circinotrichum-falcatisporum-as-a-source-of-
cinatrin-c1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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